Cas no 1638928-01-4 (2-(3-Amino-5-methyl-1H-pyrazol-1-yl)propanenitrile)

• Product Name: 2-(3-Amino-5-methyl-1H-pyrazol-1-yl)propanenitrile
• CAS No: 1638928-01-4
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 6303432
• PubChem ID: 130496575
• Update Time: 2025-05-24

2-(3-Amino-5-methyl-1H-pyrazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• EN300-783569
• 1638928-01-4
• 2-(3-Amino-5-methyl-1H-pyrazol-1-yl)propanenitrile

• Inchi： 1S/C7H10N4/c1-5-3-7(9)10-11(5)6(2)4-8/h3,6H,1-2H3,(H2,9,10)
• InChI Key： MAYXBLUYVNBHQR-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(N)=N1)C(C#N)C

Computed Properties

• Exact Mass: 150.090546336g/mol
• Monoisotopic Mass: 150.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.6Ų

Additional information on 2-(3-Amino-5-methyl-1H-pyrazol-1-yl)propanenitrile

Comprehensive Overview of 2-(3-Amino-5-methyl-1H-pyrazol-1-yl)propanenitrile (CAS No. 1638928-01-4)

2-(3-Amino-5-methyl-1H-pyrazol-1-yl)propanenitrile, with the CAS number 1638928-01-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both amino and nitrile functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are widely used in medicinal chemistry.

In recent years, the demand for 2-(3-Amino-5-methyl-1H-pyrazol-1-yl)propanenitrile has increased due to its role in the development of small molecule inhibitors and biologically active compounds. Its unique structural features allow it to interact with various biological targets, making it a promising candidate for drug design. For instance, pyrazole-based compounds have shown efficacy in treating inflammatory diseases and metabolic disorders, aligning with current trends in personalized medicine and targeted therapy. This compound's synthetic versatility also makes it a subject of interest in green chemistry, where researchers aim to minimize environmental impact during production.

The synthesis of 2-(3-Amino-5-methyl-1H-pyrazol-1-yl)propanenitrile typically involves multi-step organic reactions, including condensation and cyclization processes. Its high purity and stability under standard conditions make it suitable for large-scale applications. Additionally, the compound's solubility in common organic solvents facilitates its use in high-throughput screening and combinatorial chemistry. These properties are critical for accelerating drug discovery pipelines, a topic frequently searched by professionals in the pharmaceutical industry.

From an industrial perspective, 2-(3-Amino-5-methyl-1H-pyrazol-1-yl)propanenitrile is often discussed in the context of patent literature and intellectual property. Companies specializing in fine chemicals and custom synthesis are actively exploring its commercial potential. The compound's relevance to crop protection and agrochemical formulations further expands its marketability, as sustainable agriculture remains a global priority. This aligns with frequent searches for eco-friendly pesticides and novel agrochemicals.

In conclusion, 2-(3-Amino-5-methyl-1H-pyrazol-1-yl)propanenitrile (CAS No. 1638928-01-4) represents a multifaceted compound with broad applications in life sciences and industrial chemistry. Its structural uniqueness and functional adaptability position it as a key player in advancing innovative therapeutics and sustainable chemical solutions. As research continues to uncover its full potential, this compound is likely to remain a focal point in scientific and industrial discussions.